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Compound of Interest

Heptadecyltrimethylammonium
Compound Name: ,
Bromide

Cat. No.: B1640526

Heptadecyltrimethylammonium Bromide: A
Technical Safety and Handling Guide

This guide provides an in-depth overview of the safety data and handling precautions for
Heptadecyltrimethylammonium Bromide (HTAB), a quaternary ammonium compound used
in various research and development applications. The information is compiled from multiple
safety data sheets to ensure a comprehensive resource for researchers, scientists, and drug
development professionals.

Hazard Identification and Classification

Heptadecyltrimethylammonium Bromide is classified as a hazardous substance under the
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals. It poses
significant risks upon exposure, including acute toxicity, skin and eye damage, and
environmental hazards.

Table 1: GHS Hazard and Precautionary Statements
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Category Code Statement
Harmful if swallowed.[1][2][3]
Hazard Statements H302
[41[5][6]
Causes skin irritation.[1][2][3]
H315

[41051(6]

Causes serious eye damage.

H318
[11[2]141[5][6]
May cause respirator
H335 o Y ) P Y
irritation.[1][4][5][6]
May cause damage to organs
(Gastrointestinal tract) through
H373 prolonged or repeated
exposure if swallowed.[1][2][4]
[6]
Very toxic to aquatic life with
H410 long lasting effects.[1][2][3][4]
[51[6]
Precautionary Statements P260 Do not breathe dust.[1][2][6][7]
Wash skin thoroughly after
P264 _
handling.[2][3][6][7]
Do not eat, drink or smoke
P270 when using this product.[2][3]
[61[7]
Avoid release to the
P273 _
environment.[1][2][5][6][7]
Wear protective gloves/ eye
P280 protection/ face protection.[1]

[21(3][5106][7]

IF SWALLOWED: Call a
P301 + P312 POISON CENTER/ doctor if
you feel unwell.[5][6][7]
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IF ON SKIN: Wash with plenty
of soap and water.[2][3][5][6][7]

P302 + P352

IF INHALED: Remove person
to fresh air and keep

P304 + P340 ,
comfortable for breathing.[3][6]

[7]

IF IN EYES: Rinse cautiously
with water for several minutes.
P305 + P351 + P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.[1][2][3][5]

Immediately call a POISON
CENTER or doctor.[1][3]

P310

P391 Collect spillage.[1][2]

Store in a well-ventilated
P403 + P233 place. Keep container tightly
closed.[1][3][6]

Dispose of contents/container
P501 to an approved waste disposal
plant.[1][3]

Physicochemical Data

Understanding the physical and chemical properties of a substance is critical for its safe
handling and storage.

Table 2: Physical and Chemical Properties
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Property Value

Physical State Powder, Solid[2]

Color White[2]

Melting Point 237 - 243 °C[2]

Boiling Point 181 °C (lit.)[2]

Solubility Soluble in water.[3]

Stability Stable undfer recommended storage conditions.
Hygroscopic.[3][8]

Autoignition Temperature 290 °C / 554 °F[8]

Handling and Storage Protocols

Adherence to strict handling and storage protocols is mandatory to minimize exposure risk and

ensure laboratory safety.

Safe Handling Practices:

Ventilation: Always handle in a well-ventilated place.[2] Use only outdoors or in an area with
local and general ventilation.[1][7]

Avoid Dust Formation: Avoid generating dust and aerosols.[2][9]
Personal Contact: Avoid contact with skin, eyes, and clothing.[2][8] Do not breathe dust.[6][7]

Hygiene: Wash hands and face thoroughly after handling.[1][3][7] Do not eat, drink, or smoke
in work areas.[1][3][7] Contaminated work clothing should not be allowed out of the
workplace.[10]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.
[2] Ensure eyewash stations are close to the workstation.[3][8]
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o Skin Protection: Handle with chemical-impermeable gloves. Wear appropriate protective
clothing to prevent skin exposure.[2][8]

o Respiratory Protection: If engineering controls are insufficient, use a full-face particle
respirator type N100 (US) or type P3 (EN 143).[6]

Storage Conditions:
» Container: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][3]
e Incompatibilities: Store away from incompatible materials such as strong oxidizing agents.

o Atmosphere: Due to its hygroscopic nature, storing under an inert atmosphere is
recommended.[3]

Emergency and First Aid Procedures

Immediate and appropriate first aid is crucial in the event of exposure.

Table 3: First Aid Measures
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Exposure Route

Procedure

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing. If breathing is difficult
or stopped, provide artificial respiration. Call a
physician or POISON CENTER if you feel
unwell.[2][3][6][7]

Skin Contact

Immediately take off all contaminated clothing.
Rinse the skin with plenty of soap and water for
at least 15 minutes. If skin irritation persists, call
a physician.[2][6][7][8]

Eye Contact

Rinse cautiously with plenty of water for at least
15 minutes, also under the eyelids. Remove
contact lenses if present and easy to do.
Continue rinsing. Immediately call an
ophthalmologist or POISON CENTER.[1][2][3][6]

[7]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person. Immediately make the
victim drink water (two glasses at most). Call a
physician or POISON CENTER.[2][3][6][7]

Fire Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][7]

e Specific Hazards: Hazardous combustion products include carbon oxides, nitrogen oxides

(NOx), and hydrogen bromide gas.[6][7] The substance is combustible and can form

explosive mixtures with air on intense heating.[6][7]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7][8]
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Accidental Release and Disposal Protocol

Safety data sheets provide standardized procedures for containing and cleaning spills. The
following workflow outlines the necessary steps for managing an accidental release of
Heptadecyltrimethylammonium Bromide.
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Phase 1: Immediate Response

Spill Occurs

Assess Situation

(Size, Location, Risk)

Evacuate Immediate Area
Alert Personnel

Phase 2: Secvure & Contain

Don Appropriate PPE
(Gloves, Goggles, Respirator)

'

Ensure Adequate Ventilation

'

Contain Spill
(Cover with inert absorbent material)

Phase 3: Cleanup & Decontamination

Carefully Sweep/Scoop Up Material
Avoid creating dust

Clean Spill Area
(Wash with soap and water)

Phase 4:v Disposal

Place Waste in a Labeled,
Sealed Container

Dispose of as Hazardous Waste
(Follow local regulations)

Click to download full resolution via product page

Caption: Workflow for handling an accidental chemical spill.
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Waste Disposal: Waste materials must be disposed of in accordance with national and local
regulations.[6] Do not let the product enter drains or surface water.[1][7] The chemical should
be left in its original container and not mixed with other waste.[6] Uncleaned containers should
be handled as the product itself.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Heptadecyltrimethylammonium Bromide safety data
sheet and handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1640526#heptadecyltrimethylammonium-bromide-
safety-data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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